Cas no 1427195-22-9 ((oxetan-3-yl)methanamine hydrochloride)

• Product Name: (oxetan-3-yl)methanamine hydrochloride
• CAS No: 1427195-22-9
• MF: C₄H₁₀ClNO
• MW: 123.581300258636
• MDL: MFCD17677180
• CID: 1091988
• PubChem ID: 71628818
• Update Time: 2025-06-08

(oxetan-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Oxetan-3-ylmethanamine hydrochloride
• (oxetan-3-yl)methanamine hydrochloride
• CS-0053094
• Oxetan-3-ylmethanamine HCl
• MFCD17677180
• (Oxetan-3-yl)methanamine HCl
• 3-(Aminomethyl)oxetane Hydrochloride
• F14274
• SY098725
• AS-47552
• DB-085441
• Oxetan-3-ylmethanaminehydrochloride
• 3-AMINOMETHYLOXETANE HYDROCHLORIDE
• SB10129
• 1427195-22-9
• AKOS022185714
• SCHEMBL17288728
• CHC19522
• C-Oxetan-3-yl-methylamine hydrochloride
• oxetan-3-ylmethanamine;hydrochloride

• MDL： MFCD17677180
• Inchi： 1S/C4H9NO.ClH/c5-1-4-2-6-3-4;/h4H,1-3,5H2;1H
• InChI Key： GDCFTYWDUIKPHB-UHFFFAOYSA-N
• SMILES： Cl.O1CC(CN)C1

Computed Properties

• Exact Mass: 123.0450916g/mol
• Monoisotopic Mass: 123.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 42.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

(oxetan-3-yl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on (oxetan-3-yl)methanamine hydrochloride

Introduction to (oxetan-3-yl)methanamine hydrochloride (CAS No. 1427195-22-9)

(oxetan-3-yl)methanamine hydrochloride, identified by its CAS number 1427195-22-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of oxetane derivatives, which are known for their unique structural properties and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The oxetane ring, a three-membered cyclic ether, is a common structural motif in many bioactive compounds due to its ability to influence molecular conformation and interact with biological targets. In the case of (oxetan-3-yl)methanamine hydrochloride, the presence of an amine group at the 3-position of the oxetane ring introduces additional reactivity and functionalization possibilities. This makes it a versatile building block for the development of novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in medicinal chemistry. Oxetane derivatives, in particular, have been explored for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The amine functionality in (oxetan-3-yl)methanamine hydrochloride allows for further chemical modifications, such as coupling with carboxylic acids to form amides or with aldehydes to form imines, which can be crucial for designing molecules with specific biological activities.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that specifically target kinases, researchers can develop treatments that modulate these pathways effectively. The structural features of (oxetan-3-yl)methanamine hydrochloride, particularly the oxetane ring and the amine group, make it an attractive candidate for such applications.

Moreover, the hydrochloride salt form of this compound improves its pharmacokinetic properties, including solubility and bioavailability. These characteristics are essential for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effect. In preclinical studies, compounds with similar structural motifs have shown promise in inhibiting specific kinases and disrupting cancer cell proliferation.

The synthesis of (oxetan-3-yl)methanamine hydrochloride involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated oxetanes or reductive amination strategies. The choice of synthetic pathway can significantly impact the overall efficiency and scalability of production.

In addition to its applications in oncology, this compound has shown potential in other therapeutic areas. For instance, it has been investigated as a component in anti-inflammatory agents due to its ability to modulate inflammatory pathways. The amine group can be functionalized to interact with various biological targets, making it a versatile scaffold for drug design.

The growing interest in structure-based drug design has also highlighted the importance of understanding the three-dimensional structure of molecules like (oxetan-3-yl)methanamine hydrochloride. Computational methods such as molecular dynamics simulations and quantum mechanical calculations can provide insights into how this compound interacts with biological targets at the atomic level. These insights are crucial for optimizing its pharmacological properties and improving its efficacy.

Recent research has also explored the use of this compound in combination therapies. By pairing it with other drugs that target different aspects of disease pathways, researchers can develop more comprehensive treatment strategies that address multiple mechanisms simultaneously. This approach has shown promise in preclinical models for treating complex diseases such as cancer.

The development of novel pharmaceuticals is an ongoing process that requires collaboration between chemists, biologists, and clinicians. The study of compounds like (oxetan-3-yl)methanamine hydrochloride exemplifies this interdisciplinary approach, where chemical innovation meets biological understanding to create new therapeutic opportunities.

In conclusion, (oxetan-3-yl)methanamine hydrochloride (CAS No. 1427195-22-9) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and functional groups make it a valuable tool for designing novel drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in future medical treatments.